Cas no 1334374-58-1 (N-(2-chlorophenyl)methyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide)

• Product Name: N-(2-chlorophenyl)methyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide
• CAS No: 1334374-58-1
• MF: C₂₀H₂₁ClN₆O
• MW: 396.87334227562
• CID: 6309333
• PubChem ID: 56724670
• Update Time: 2025-05-21

N-(2-chlorophenyl)methyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide
• 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-chlorobenzyl)piperidine-3-carboxamide
• F6175-0713
• N-[(2-chlorophenyl)methyl]-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
• N-[(2-chlorophenyl)methyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
• AKOS024534513
• VU0534160-1
• 1334374-58-1

• Inchi： 1S/C20H21ClN6O/c21-17-7-2-1-5-15(17)12-22-20(28)16-6-3-9-26(13-16)18-11-19(24-14-23-18)27-10-4-8-25-27/h1-2,4-5,7-8,10-11,14,16H,3,6,9,12-13H2,(H,22,28)
• InChI Key： PEIHLDKGICTAQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C1CN(C2C=C(N3C=CC=N3)N=CN=2)CCC1)=O

Computed Properties

• Exact Mass: 396.1465370g/mol
• Monoisotopic Mass: 396.1465370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.9Ų

Additional information on N-(2-chlorophenyl)methyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide

N-(2-chlorophenyl)methyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide

The compound N-(2-chlorophenyl)methyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide (CAS No. 1334374-58-1) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its complex structure, which includes a pyrimidine ring system, a pyrazole moiety, and a piperidine group, all interconnected in a way that imparts unique pharmacological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the pyrazole group in this compound further enhances its potential as a bioactive molecule, as pyrazoles are known for their ability to modulate various enzyme activities and cellular pathways. The chlorophenyl group adds additional complexity to the molecule, potentially influencing its solubility, stability, and bioavailability.

One of the most intriguing aspects of this compound is its piperidine ring, which serves as a versatile scaffold for attaching various functional groups. The carboxamide group at the 3-position of the piperidine ring is particularly significant, as it can act as a hydrogen bond donor or acceptor, thereby enhancing the molecule's interactions with biological targets. This feature makes the compound an attractive candidate for further exploration in medicinal chemistry research.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes of this compound with various protein targets. For instance, molecular docking studies suggest that the pyrimidine ring could interact with ATP-binding pockets of kinases, while the pyrazole group might engage in π–π interactions with aromatic residues. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensations, and cyclizations. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction times while maintaining high yields. This approach not only enhances the efficiency of synthesis but also reduces the environmental footprint of the process.

The biological evaluation of this compound has revealed promising results in vitro. Initial assays indicate that it exhibits moderate inhibitory activity against several kinases, including Aurora kinase and CDK2. These findings suggest that the compound could be further optimized to improve its potency and selectivity. Moreover, preliminary pharmacokinetic studies demonstrate that the compound has acceptable absorption and metabolic profiles, making it a viable candidate for in vivo testing.

Another area of interest lies in the exploration of this compound's effects on cellular signaling pathways. Recent experiments have shown that it can modulate the activity of key signaling molecules such as MAPK and PI3K/AKT pathways. These observations highlight its potential role in treating diseases associated with dysregulated signaling networks, such as cancer and inflammatory disorders.

In conclusion, N-(2-chlorophenyl)methyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide represents a valuable addition to the arsenal of bioactive molecules available for drug discovery research. Its unique structural features, combined with promising biological activity profiles, make it an attractive candidate for further investigation. As research continues to unravel its full potential, this compound holds great promise for contributing to the development of innovative therapeutic agents.